A Comparative Guide to Bifunctional Alkylating Agents for Cancer Therapy

Author: BenchChem Technical Support Team. **Date**: April 2026

Compound of Interest

Compound Name:	*5-(Chloromethyl)-4-methyloxazole*
CAS No.:	*45515-22-8*
Cat. No.:	*B1618545*

Get Quote

This guide provides an in-depth comparative analysis of bifunctional alkylating agents, a foundational class of chemotherapeutics. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple listing of agents to explore the causality behind their mechanisms, comparative performance, and the experimental methodologies used for their evaluation.

The Core Principle: DNA Cross-linking as a Cytotoxic Weapon

Bifunctional alkylating agents are a cornerstone of cancer chemotherapy, exerting their cytotoxic effects by forming covalent bonds with the DNA of cancer cells.[1] Unlike monofunctional agents that bind to a single site, these molecules possess two reactive alkyl groups, enabling them to form a second covalent bond. This second event is the critical determinant of their high cytotoxicity.[2]

The primary nucleophilic target within DNA is the N7 position of the guanine base.[1][3] The process begins with the formation of a monoadduct, where one arm of the agent binds to a guanine. The second reactive group then forms another bond, creating either an intrastrand

© 2026 BenchChem. All rights reserved.

cross-link (with another guanine on the same DNA strand) or a highly lethal interstrand cross-link (ICL), which bridges the two opposing DNA strands.[1][2]

These ICLs create a physical blockade, preventing the DNA double helix from unwinding. This stalls critical cellular processes like DNA replication and transcription, which are essential for rapidly proliferating cancer cells.[1][4] The cell recognizes this extensive damage and activates sophisticated DNA Damage Response (DDR) pathways, mediated by kinases such as ATM and ATR.[1] If the damage is too severe to be repaired, these pathways initiate cell cycle arrest and ultimately trigger apoptosis (programmed cell death), eliminating the cancerous cell.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: General mechanism of bifunctional alkylating agents.

© 2026 BenchChem. All rights reserved.

Comparative Analysis of Key Agent Classes

While all bifunctional alkylating agents share the same fundamental goal, their chemical structures, activation mechanisms, and clinical profiles differ significantly.

Nitrogen Mustards

As one of the oldest classes of chemotherapeutics, nitrogen mustards have a long history in oncology.[5][6] Their development originated from observations of the lymphoablative effects of mustard gas during World War I.[5]

Key Comparators: Cyclophosphamide vs. Melphalan

- Cyclophosphamide: A highly versatile prodrug that requires metabolic activation in the liver by cytochrome P450 (CYP) enzymes.[2] This activation yields its primary cytotoxic metabolite, phosphoramide mustard, but also produces acrolein, a byproduct responsible for hemorrhagic cystitis.[2] Its broad applicability stems from this in-vivo activation.

- Melphalan: A derivative of nitrogen mustard conjugated to the amino acid phenylalanine.[2] This clever design allows it to be actively transported into cells via amino acid transporters, which can be overexpressed in certain cancer cells, providing a degree of tumor selectivity.[2]

Table 1: Comparative In Vitro Cytotoxicity of Nitrogen Mustards

Agent	Cancer Cell Line	IC50 Value (μM)	Citation
Melphalan	**HL-60 (Leukemia)**	**~2.5**	**[7]**
Melphalan	THP-1 (Leukemia)	~4.0	[7]
Melphalan	RPMI 8226 (Myeloma)	~5.5	[7]
Melphalan Analog (EM-T-MEL)	HL-60 (Leukemia)	~0.5	[7]
Cyclophosphamide	HeLa (Cervical Cancer)	~19.3 μg/ml	[8]

© 2026 BenchChem. All rights reserved.

| Cyclophosphamide | HEp-2 (Laryngeal Cancer) | ~21.7 µg/ml |[8] |

Note: IC50 values can vary significantly based on experimental conditions and cell line characteristics. Direct cross-study comparisons should be made with caution.

Table 2: Clinical Efficacy of Nitrogen Mustards

Agent	Primary Indications	Representative Clinical Efficacy	Citation
Cyclophosphamide	**Lymphomas (Hodgkin's, Non-Hodgkin's), Multiple Myeloma, Breast & Ovarian Cancers**	**Achieves complete response rates up to 76% in combination regimens for advanced Hodgkin's lymphoma.**	**[2]**

| Melphalan | Multiple Myeloma, Ovarian Cancer | High-dose melphalan is a standard of care for conditioning before stem cell transplantation in eligible multiple myeloma patients. |[2] |

Alkyl Sulfonates

Spotlight: Busulfan

Busulfan is a bifunctional agent with a distinct mechanism. It primarily forms intrastrand DNA cross-links and DNA-protein cross-links.[9][10] It demonstrates a selective toxicity towards early myeloid precursor cells, making it a mainstay in the treatment of chronic myelogenous leukemia (CML) and a common component of conditioning regimens prior to hematopoietic progenitor cell transplantation.[9][11] Its primary dose-limiting toxicity is profound myelosuppression, and it can also cause pulmonary fibrosis with long-term use.[10][11]

Nitrosoureas

Spotlight: Carmustine (BCNU)

© 2026 BenchChem. All rights reserved.

The defining characteristic of nitrosoureas like carmustine is their high lipid solubility.[12][13] This chemical property allows them to effectively cross the blood-brain barrier, a feature that makes them invaluable for treating brain tumors such as glioblastoma.[4][13] Carmustine's mechanism is twofold: it alkylates DNA, causing cross-links, and its metabolites can carbamoylate proteins, inhibiting key enzymes involved in cellular processes.[12][14] Its major toxicities include delayed and cumulative myelosuppression, as well as potential pulmonary and liver toxicity.[12][13]

Platinum-Based Agents

While not classical alkylating agents, platinum-based drugs like cisplatin and carboplatin function in a very similar manner by forming covalent adducts with DNA, leading to cytotoxic cross-links.[3][15] They are among the most widely used and effective anticancer drugs.

Key Comparators: Cisplatin vs. Carboplatin

- Cisplatin: A first-generation platinum compound with potent anticancer activity across a wide range of solid tumors, including testicular, ovarian, and lung cancers.[3] Its use, however, is often limited by severe and sometimes irreversible toxicities.[3]
- Carboplatin: A second-generation analog designed specifically to mitigate the harsh side effects of cisplatin.[3] While it generally has a better toxicity profile, it is more likely to cause myelosuppression.[3]

Table 3: Comparative Clinical Efficacy of Platinum Agents (Extensive-Stage Small Cell Lung Cancer)

Regimen	Median Overall Survival (OS)	Median Progression-Free Survival (PFS)	Citation
Cisplatin + Etoposide	**8.8 months**	**5.8 months**	**[16]**
Carboplatin + Etoposide	7.8 months	5.1 months	[16]

Note: In this real-world analysis, outcomes were similar when adjusting for confounders.[16]

Table 4: Comparative Toxicity Profile of Cisplatin vs. Carboplatin

© 2026 BenchChem. All rights reserved.

Toxicity	Cisplatin Incidence	Carboplatin Incidence	Key Insights & Causality	Citation
Nephrotoxicity	**High (28.6%)**	**Low (5.7%)**	**Cisplatin accumulates in the renal tubules, causing direct damage. Carboplatin is cleared by glomerular filtration with less tubular interaction.**	**[3][17][18]**
Nausea/Vomiting	Very High (~71-100%)	Moderate (~35-40%)	Cisplatin is one of the most highly emetogenic chemotherapeutic agents. The development of 5-HT3 antagonists has significantly improved management.	[3][17]
Ototoxicity	Significant (17.1%)	Rare (0%)	Cisplatin can damage the hair cells in the cochlea, leading to hearing loss, particularly at high frequencies.	[17]
Neurotoxicity	Dose-limiting (~85% at >300	Low (<5%)	Cisplatin can cause a	[3]

© 2026 BenchChem. All rights reserved.

Toxicity	Cisplatin Incidence	Carboplatin Incidence	Key Insights & Causality	Citation
	mg/m²)		cumulative peripheral sensory neuropathy that is often irreversible.	

| Myelosuppression | Mild (~5% severe) | Dose-limiting (Thrombocytopenia: ~25-37%) | Carboplatin is significantly more myelosuppressive, particularly affecting platelet counts (thrombocytopenia). |[3][17] |

The Challenge of Resistance: How Cancer Cells Fight Back

A major hurdle in alkylating agent therapy is the development of drug resistance. Understanding these mechanisms is critical for developing countermeasures and improving patient outcomes.

- Increased DNA Repair: The cell's innate ability to repair DNA is a primary defense. The Fanconi Anemia (FA) pathway is a complex and essential system specialized in recognizing and repairing ICLs.[1][19][20] Upregulation of this pathway can render cells resistant to cross-linking agents.[21][22]

- Drug Inactivation by Glutathione: Cancer cells can increase their intracellular levels of nucleophiles, most notably glutathione (GSH).[23][24] GSH can directly bind to and neutralize the reactive alkylating agent. This detoxification process is often catalyzed by a family of enzymes called Glutathione S-transferases (GSTs), which are frequently overexpressed in resistant tumors.[25][26][27]

- Decreased Drug Accumulation: Resistance can also arise from changes in drug transport, either by reducing the expression of influx transporters (like the amino acid transporters for melphalan) or by increasing the activity of efflux pumps that actively expel the drug from the cell.[3]

© 2026 BenchChem. All rights reserved.

Experimental Protocols for Performance Evaluation

Objective comparison of bifunctional alkylating agents requires robust, validated experimental systems. The following protocols represent gold-standard methodologies for assessing cytotoxicity and the primary mechanism of action, DNA cross-linking.

Caption: Key experimental workflows for agent evaluation.

Protocol: Cytotoxicity Assessment via MTT Assay

Principle: This colorimetric assay measures cell viability by assessing metabolic activity. NAD(P)H-dependent oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt (MTT) into insoluble purple formazan crystals. The amount of formazan produced, quantified spectrophotometrically after solubilization, is directly proportional to the number of living cells.[15][28]

Methodology:

- Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density (e.g., 1,000-100,000 cells/well) and allow them to adhere overnight in a humidified incubator (37°C, 5% CO_2).[15]
- Drug Treatment: Prepare a serial dilution of the alkylating agent. Remove the old media from the cells and add the media containing the various drug concentrations. Include untreated cells as a control. Incubate for a desired period (e.g., 24, 48, or 72 hours).
- MTT Addition: Add 10-20 µL of a 5 mg/mL MTT stock solution to each well and incubate for 2-4 hours.[28][29] Visually confirm the formation of purple precipitate in the control wells.
- Solubilization: Carefully remove the MTT-containing medium. Add 100-150 µL of a solubilization solution (e.g., DMSO or a specialized detergent reagent) to each well to dissolve the formazan crystals.[29]
- Data Acquisition: Gently agitate the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[29] Measure the absorbance of each well at a wavelength of 570-590 nm using a microplate reader.

© 2026 BenchChem. All rights reserved.

- Analysis: After subtracting the background absorbance, calculate the percentage of cell viability for each drug concentration relative to the untreated control. Plot these values to generate a dose-response curve and determine the IC50 (the concentration at which 50% of cell viability is inhibited).[30]

Protocol: DNA Cross-linking Assessment via Alkaline Comet Assay

Principle: This sensitive technique visualizes DNA damage in individual cells. When cells are embedded in agarose, lysed, and subjected to electrophoresis under alkaline (denaturing) conditions, fragmented DNA from damaged cells migrates away from the nucleus, forming a "comet" shape. Interstrand cross-links act as anchors, preventing the DNA from unwinding and migrating freely. Therefore, a reduction in the comet tail length or intensity compared to a radiation-damaged positive control is indicative of DNA cross-linking.[31][32]

Methodology:

- Cell Preparation: After treatment with the alkylating agent, harvest cells and resuspend them at an appropriate concentration in ice-cold PBS.
- Slide Preparation: Mix the cell suspension with low-melting-point agarose and pipette onto a microscope slide pre-coated with normal-melting-point agarose. Allow to solidify on a cold surface.[31]
- Lysis: Immerse the slides in a cold, freshly prepared lysis buffer (containing high salt concentration and detergents like Triton X-100) for at least 1 hour at 4°C.[31][32] This step removes cell membranes and proteins, leaving behind the DNA nucleoid.
- Alkaline Unwinding: Place the slides in a horizontal electrophoresis tank filled with a fresh, cold alkaline electrophoresis buffer (e.g., 300 mM NaOH, 1 mM EDTA, pH > 13) for 20-40 minutes. This allows the DNA to unwind.[31][32]
- Electrophoresis: Apply a voltage (e.g., ~0.7 V/cm) for 20-30 minutes at 4°C.[31] The alkaline conditions and electric field will cause broken DNA strands to migrate.
- Neutralization and Staining: Carefully remove the slides and gently wash them with a neutralization buffer (e.g., 0.4 M Tris, pH 7.5).[31] Stain the DNA with a fluorescent dye such

© 2026 BenchChem. All rights reserved.

as DAPI or propidium iodide.

- Visualization and Analysis: Visualize the slides using a fluorescence microscope. Capture images and analyze them using specialized software to quantify the amount of DNA in the comet tail (% Tail DNA). A statistically significant decrease in % Tail DNA in drug-treated cells (that were also subjected to a fixed dose of radiation to induce strand breaks) compared to cells receiving only radiation indicates the presence of cross-links.

Conclusion and Future Perspectives

Bifunctional alkylating agents remain a vital component of the anti-cancer armamentarium. The choice between agents is a carefully considered balance of efficacy against a specific malignancy and the patient's ability to tolerate the associated toxicities. The trade-off between the broad efficacy and high toxicity of cisplatin versus the more favorable safety profile but increased myelosuppression of carboplatin is a classic example of this clinical decision-making process.

Future research continues to focus on developing novel alkylating agents with greater tumor selectivity and reduced off-target effects. Strategies include conjugating these agents to tumor-targeting moieties and designing prodrugs that are activated specifically within the tumor microenvironment. Furthermore, a deeper understanding of resistance mechanisms, particularly the intricate workings of the Fanconi Anemia pathway and glutathione-mediated detoxification, is paving the way for combination therapies that co-administer alkylating agents with inhibitors of these resistance pathways, aiming to re-sensitize tumors and improve therapeutic outcomes.

References

- Kelland, L. (2007). The resurgence of platinum-based cancer chemotherapy. Nature Reviews Cancer. [Link]
- Gao, S., et al. (1995). Rapid detection of DNA-interstrand and DNA-protein cross-links in mammalian cells by gravity-flow alkaline elution. Analytical Biochemistry. [Link]
- Maddison, K., et al. (2024). Busulfan. StatPearls. [Link]

© 2026 BenchChem. All rights reserved.

- National Institute of Diabetes and Digestive and Kidney Diseases. (2017). Carmustine. LiverTox: Clinical and Research Information on Drug-Induced Liver Injury. [Link]
- Giel-Pietraszuk, M., et al. (2021). Synthesis and In Vitro Activity of Novel Melphalan Analogs in Hematological Malignancy Cells. Molecules. [Link]
- Veterans Administration Co-operative Chemotherapy Group. (1959). Clinical Study of the Comparative Effect of Nitrogen Mustard and DON in Patients With Bronchogenic Carcinoma, Hodgkin's Disease, Lymphosarcoma, and Melanoma. JNCI: Journal of the National Cancer Institute. [Link]
- Kim, H., & D'Andrea, A. D. (2012). Regulation of DNA cross-link repair by the Fanconi anemia/BRCA pathway. Genes & Development. [Link]
- OncoLink. (2024). Carmustine (BCNU, BiCNU®). OncoLink. [Link]
- Hasan, M. K., et al. (2022). A Potentially Less Nephrotoxicity of Carboplatin Over Cisplatin as Radiosensitizer in Head-neck Cancer. Cureus. [Link]
- Karnofsky, D. A. (1948). The Nitrogen Mustards: Clinical Use. Radiology. [Link]
- Fanconi Anemia Research Fund. (n.d.). The Fanconi Anemia DNA Repair Pathway. Fanconi Anemia Research Fund. [Link]
- National Center for Biotechnology Information. (n.d.). BUSULFAN. Report on Carcinogens. [Link]
- ResearchGate. (2016). Protocol for alkaline comet assay? ResearchGate. [Link]
- ResearchGate. (n.d.). IC50 values (µg/ml) of standard Cyclophosphamide monohydrate... ResearchGate. [Link]
- Taylor & Francis. (n.d.). Busulfan – Knowledge and References. Taylor & Francis Online. [Link]
- McGill University. (2015). Comet Assay Protocol. McGill Radiobiology. [Link]

© 2026 BenchChem. All rights reserved.

- Knipscheer, P., et al. (2009). The Fanconi Anemia Pathway Promotes Replication-Dependent DNA Interstrand Cross-Link Repair. Science. [Link]
- Li, J., et al. (2023). Busulfan/Cyclophosphamide Compared with Melphalan as a Conditioning Regimen for Autologous Transplantation of Multiple Myeloma: A Long-Term Assessment. Cancers. [Link]
- Choudhary, R. K., & Kumar, V. (2025). Comparative Evaluation of Adverse Drug Reactions of Cisplatin- vs. Carboplatin-Based Chemotherapy in Head and Neck Cancer Patients. International Journal of Current Pharmaceutical Review and Research. [Link]
- LUMICKS. (2024). Key mechanism in Fanconi Anemia pathway discovered with the C-Trap. LUMICKS. [Link]
- Wikipedia. (n.d.). Carmustine. Wikipedia. [Link]
- PharmGKB. (n.d.). Busulfan Pathway, Pharmacodynamics. PharmGKB. [Link]
- Tew, K. D., et al. (1989). Role of Glutathione in Cellular Resistance to Alkylating Agents. Pharmacology & Therapeutics. [Link]
- Meyn, R. E., & vanAnkeren, S. C. (1987). Applicability of the alkaline elution procedure as modified for the measurement of DNA damage and its repair in nonradioactively labeled cells. Cancer Research. [Link]
- PharmaFeatures. (2024). Resistance Mechanisms Unveiled: The Role of Glutathione S-Transferase in Cancer Therapy Failures. PharmaFeatures. [Link]
- ResearchGate. (n.d.). The IC50 (with 95% confidence interval) of J1, melphalan, and five... ResearchGate. [Link]
- Taylor & Francis. (n.d.). Nitrogen mustard – Knowledge and References. Taylor & Francis Online. [Link]
- Sculier, J. P., & Klastersky, J. (2001). Thoracic malignancies, cisplatin and renal function. European Respiratory Journal. [Link]

© 2026 BenchChem. All rights reserved.

- Patsnap. (2024). What is the mechanism of Busulfan? Patsnap Synapse. [Link]
- Patsnap. (2024). What is the mechanism of Carmustine? Patsnap Synapse. [Link]
- Lirias. (2010). The Nitrogen Mustards. Lirias. [Link]
- Sharma, A., et al. (2023). Comparison of Renal Functions Evaluated by Measured Glomerular Filtration Rate in Patients Treated With Cisplatin, Carboplatin, and Oxaliplatin. Cureus. [Link]
- Tsuchida, S., & Sato, K. (1992). Glutathione S-transferases and chemotherapy resistance in carcinogenesis. Critical Reviews in Biochemistry and Molecular Biology. [Link]
- U.S. Food and Drug Administration. (n.d.). BICNU (carmustine) injection label. FDA. [Link]
- Kottemann, M. C., & Smogorzewska, A. (2013). Stress and DNA repair biology of the Fanconi anemia pathway. Blood. [Link]
- OncLive. (2025). Cisplatin/Carboplatin Plus Etoposide Yield Similar Real-World Efficacy in ES-SCLC. OncLive. [Link]
- von Tresckow, B., et al. (2016). Glutathione-S-transferases and Chemotherapy Resistance of Hodgkin's Lymphoma Cell Lines. Anticancer Research. [Link]
- Vidal-Giménez, F., et al. (2025). Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. International Journal of Molecular Sciences. [Link]
- ResearchGate. (2025). MTT Proliferation Assay Protocol. ResearchGate. [Link]
- Azqueta, A., et al. (2024). The basic principles of DNA damage detection by the alkaline comet assay. Archives of Toxicology. [Link]
- Hayes, J. D., & Wolf, C. R. (1990). Glutathione 5-Transferases: Role in Alkylating Agent Resistance and Possible Target for Modulation Chemotherapy. Cancer Research. [Link]
- springermedizin.de. (n.d.). Carboplatin versus cisplatin in combination with etoposide in the first-line treatment of small cell lung cancer: a pooled analysis. springermedizin.de. [Link]

© 2026 BenchChem. All rights reserved.

- Texas Children's Hospital. (n.d.). MTT Cell Assay Protocol. Texas Children's Hospital. [Link]
- Gyawali, B., et al. (2013). Cisplatin versus carboplatin based regimens for the treatment of patients with metastatic lung cancer. An analysis of Veterans Health Administration data. Lung Cancer. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Regulation of DNA cross-link repair by the Fanconi anemia/BRCA pathway - PMC [pmc.ncbi.nlm.nih.gov]
- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. oncolink.org [oncolink.org]
- 4. Carmustine - Wikipedia [en.wikipedia.org]
- 5. pubs.rsna.org [pubs.rsna.org]
- 6. taylorandfrancis.com [taylorandfrancis.com]
- 7. Synthesis and In Vitro Activity of Novel Melphalan Analogs in Hematological Malignancy Cells - PMC [pmc.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. BUSULFAN - Pharmaceuticals - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 10. What is the mechanism of Busulfan? [synapse.patsnap.com]
- 11. Busulfan - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 12. Carmustine - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 13. What is the mechanism of Carmustine? [synapse.patsnap.com]
- 14. accessdata.fda.gov [accessdata.fda.gov]
- 15. atcc.org [atcc.org]
- 16. cancernetwork.com [cancernetwork.com]

© 2026 BenchChem. All rights reserved.

- 17. impactfactor.org [impactfactor.org]
- 18. Comparison of Renal Functions Evaluated by Measured Glomerular Filtration Rate in Patients Treated With Cisplatin, Carboplatin, and Oxaliplatin - PMC [pmc.ncbi.nlm.nih.gov]
- 19. The Fanconi Anemia DNA Repair Pathway - Fanconi Cancer Foundation [fanconi.org]
- 20. Key mechanism in Fanconi Anemia pathway discovered with the C-Trap - Scientific Update - LUMICKS [lumicks.com]
- 21. hubrecht.eu [hubrecht.eu]
- 22. ashpublications.org [ashpublications.org]
- 23. Role of glutathione in cellular resistance to alkylating agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 24. Resistance Mechanisms Unveiled: The Role of Glutathione S-Transferase in Cancer Therapy Failures - PharmaFeatures [pharmafeatures.com]
- 25. cdnsciencepub.com [cdnsciencepub.com]
- 26. Glutathione-S-transferases and Chemotherapy Resistance of Hodgkin's Lymphoma Cell Lines | Anticancer Research [ar.iiarjournals.org]
- 27. semanticscholar.org [semanticscholar.org]
- 28. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
- 29. researchgate.net [researchgate.net]
- 30. mdpi.com [mdpi.com]
- 31. researchgate.net [researchgate.net]
- 32. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]

- To cite this document: BenchChem. [A Comparative Guide to Bifunctional Alkylating Agents for Cancer Therapy]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1618545/docs#a-comparative-guide-to-bifunctional-alkylating-agents-for-cancer-therapy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

© 2026 BenchChem. All rights reserved.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.